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Get Quote

Chemical Profile of Rosaramicin

The table below summarizes the key physicochemical properties of Rosaramicin, which are foundational for

understanding its pH-dependent behavior [1] [2].

Property Description

IUPAC Name {(1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-3-Ethyl-7-hydroxy-2,8,12,16-tetramethyl-

5,13-dioxo-9-[3,4,6-trideoxy-3-(dimethylamino)-β-D-xylo-hexopyranosyloxy]-4,17-
dioxabicyclo[14.1.0]heptadec-14-en-10-yl}acetaldehyde [2]

Molecular
Formula

C31H51NO9 [1]

Molecular
Weight

581.74 g/mol [1]

Appearance Solid at room temperature [1]

LogP 2.67 [1]

Hydrogen Bond
Donor Count

2 [1]
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Property Description

Hydrogen Bond
Acceptor Count

10 [1]

Biological
Activity

Macrolide antibiotic; active against Neisseria gonorrhoeae, Chlamydia trachomatis,
Ureaplasma urealyticum, and Mycoplasma hominis [1].

Protocol: Quantifying Rosaramicin in Serum via HPLC

This high-pressure liquid chromatographic (HPLC) method is crucial for monitoring drug levels in serum,

which can be adapted for samples from pH-dependent activity studies [3].

Method Summary: A reverse-phase HPLC method for quantitative determination of Rosaramicin in

serum.
Key Advantages: The assay is specific, accurate, and reproducible, with a sensitivity of about 0.01
μg/mL. Many Rosaramicin derivatives do not interfere with the assay [3].

Detailed Methodology

Sample Preparation

Add a known amount of an internal standard to the serum sample.

Adjust the sample to an alkaline pH.
Treat with potassium carbonate.

Extract Rosaramicin using ether [3].

Chromatographic Conditions

Column: Reverse-phase column.

Mobile Phase: Mixture of acetonitrile and an acetate buffer.
Detection: Not explicitly stated in the abstract, but typically UV or fluorescence detection is

used.
Calibration: The method produces a good linear relationship between the peak height ratio (of

Rosaramicin to the internal standard) and the Rosaramicin concentration [3].
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Suggested Workflow for pH-Dependent Activity Testing

For investigating the pH-dependent activity of Rosaramicin, you would typically design a study that

integrates the HPLC protocol above with antimicrobial testing. The following diagram outlines this

suggested experimental workflow.
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Filling the Information Gaps

Since specific protocols for pH-dependent activity are not available in the public domain, you may need to

develop them by adapting standard microbiological and chemical assays.
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Consult Specialized Databases: Search in-depth scientific databases like SciFinder or Reaxys,

which may contain information in patent literature or specialized journal articles not captured in this
search.

Adapt Existing Assays: The core experiment involves performing standard Minimum Inhibitory
Concentration (MIC) assays against target organisms, but conducting them in buffers calibrated to

different pH levels (e.g., from pH 6.0 to 7.8). The HPLC protocol provided can then be used to verify
drug concentrations in these assay buffers over time [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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